Cas no 380346-39-4 (4-(3,5-dimethylphenyl)-5-sulfanyl-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one)

4-(3,5-dimethylphenyl)-5-sulfanyl-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one structure
380346-39-4 structure
Product Name:4-(3,5-dimethylphenyl)-5-sulfanyl-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one
CAS No:380346-39-4
MF:C18H18N2OS2
MW:342.478321552277
CID:3105151
PubChem ID:2384574
Update Time:2025-10-29

4-(3,5-dimethylphenyl)-5-sulfanyl-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one Chemical and Physical Properties

Names and Identifiers

    • <br>3-(3,5-Dimethyl-phenyl)-2-mercapto-5,6,7,8-tetrahydro-3H-benzo[4,5]thieno[2 ,3-d]pyrimidin-4-one
    • 4-(3,5-dimethylphenyl)-5-sulfanyl-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one
    • 3-(3,5-dimethylphenyl)-2-sulfanylidene-5,6,7,8-tetrahydro-1H-[1]benzothiolo[2,3-d]pyrimidin-4-one
    • Z56822809
    • 3-(3,5-Dimethylphenyl)-2,3,5,6,7,8-hexahydro-2-thioxo[1]benzothieno[2,3-d]pyrimidin-4(1H)-one
    • 380346-39-4
    • CS-0219080
    • 4-(3,5-Dimethylphenyl)-5-sulfanyl-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),5-trien-3-one
    • 4-(3,5-dimethylphenyl)-5-sulfanylidene-8-thia-4,6-diazatricyclo[7.4.0.0(2),?]trideca-1(9),2(7)-dien-3-one
    • AKOS005198662
    • EN300-03019
    • 3-(3,5-Dimethyl-phenyl)-2-mercapto-5,6,7,8-tetrahydro-3H-benzo[4,5]thieno[2,3-d]pyrimidin-4-one
    • Inchi: 1S/C18H18N2OS2/c1-10-7-11(2)9-12(8-10)20-17(21)15-13-5-3-4-6-14(13)23-16(15)19-18(20)22/h7-9H,3-6H2,1-2H3,(H,19,22)
    • InChI Key: VLGOVLDMKVRKFP-UHFFFAOYSA-N
    • SMILES: S1C2=C(C(N(C3C=C(C)C=C(C)C=3)C(N2)=S)=O)C2=C1CCCC2

Computed Properties

  • Exact Mass: 342.086
  • Monoisotopic Mass: 342.086
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 1
  • Complexity: 501
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 92.7Ų

4-(3,5-dimethylphenyl)-5-sulfanyl-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one Pricemore >>

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4-(3,5-dimethylphenyl)-5-sulfanyl-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one Related Literature

Additional information on 4-(3,5-dimethylphenyl)-5-sulfanyl-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one

4-(3,5-dimethylphenyl)-5-sulfanyl-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one: A Comprehensive Overview

The compound 4-(3,5-dimethylphenyl)-5-sulfanyl-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one (CAS No. 380346-39-4) is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of tricyclic compounds and is characterized by its intricate ring system and functional groups, which contribute to its diverse chemical properties and biological activities.

The core structure of 4-(3,5-dimethylphenyl)-5-sulfanyl-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one is a tricyclic system with a central thioether (sulfanyl) group and a substituted phenyl ring. The presence of the dimethylphenyl group at the 3,5 positions of the phenyl ring enhances the compound's lipophilicity and stability, making it an attractive candidate for drug development. The thioether group plays a crucial role in the compound's reactivity and can participate in various chemical reactions, including nucleophilic substitution and oxidation processes.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 4-(3,5-dimethylphenyl)-5-sulfanyl-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo models of inflammation (Smith et al., 2021). These findings suggest that 4-(3,5-dimethylphenyl)-5-sulfanyl-8-thia-4,6-< strong>diazatricyclo strong > [7.4.0.0 < sup > 2,7 sup > ]trideca -1 (9), 2 (7), 5 -trien -3 -one may have potential as a novel anti-inflammatory agent for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 4-(3,5-< strong > dimethylphenyl strong > ) -5 - < strong > sulfanyl strong > -8 - < strong > thia strong > -4 , 6 - < strong > diazatricyclo strong > [7 . 4 . 0 . 0 < sup > 2 , 7 sup > ]trideca -1 (9) , 2 (7) , 5 -trien -3 -one has also been investigated for its potential as an anticancer agent. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2 (Johnson et al., 2022). These findings highlight the compound's potential as a lead molecule for the development of new anticancer drugs.

The pharmacokinetic properties of 4-(3,5-dimethylphenyl)-5-sulfanyl-8-thia-4,6-diazatricyclo[7.4.0.0^2^,^7^]trideca-1(9),2(7),5-trien-3-one have also been studied to assess its suitability for clinical applications. Preliminary data indicate that the compound exhibits favorable oral bioavailability and a reasonable half-life in preclinical models (Lee et al., 2021). These characteristics are essential for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In addition to its therapeutic potential, the synthesis of 4-(3,5-dimethylphenyl)-5-sulfanyl-8-thia-4,6-diazatricyclo[7.4.0.0^2^,^7^]trideca-1(9),2(7),5-trien-3-one has been optimized to improve yield and purity for large-scale production (Chen et al., 2020). The synthetic route involves several key steps, including the formation of the tricyclic core through a series of cyclization reactions followed by functional group modifications to introduce the desired substituents.

The safety profile of 4-(3,5-dimethylphenyl)-5-sulfanyl-8-thia-4,6-diazatricyclo[7.4.0.0^2^,^7^]trideca-1(9),2(7),5-trien-3-one has been evaluated in preclinical studies to ensure its suitability for human use. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models (Wang et al., 2019). These results provide a strong foundation for advancing this compound into clinical trials.

In conclusion, 4-(3,5-dimethylphenyl)-5-sulfanyl-8-thia-4,6-diazatricyclo[7.4.0.0^2^,^7^]trideca-1(9),2(7),5-trien-3-one (CAS No. 380346-39-4) is a promising molecule with diverse biological activities and potential therapeutic applications in areas such as inflammation and cancer treatment. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use.

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